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Compound of Interest

Compound Name: Asulam-sodium

CAS No.: 2302-17-2

Cat. No.: B1252203

Get Quote

As researchers and scientists working at the forefront of drug development and agricultural

science, our commitment to safety is as paramount as our dedication to innovation. Asulam-
sodium, a carbamate herbicide, is a compound that demands meticulous handling procedures

to mitigate potential health risks. This guide provides essential, immediate safety and logistical

information, focusing on the correct selection, use, and disposal of Personal Protective

Equipment (PPE) when working with Asulam-sodium. Our goal is to empower you with the

knowledge to create a secure laboratory environment, building a foundation of trust that

extends beyond the product itself.

Understanding the Imperative for PPE with Asulam-
sodium
Asulam-sodium presents several health hazards that necessitate the use of appropriate PPE.

It is classified as a skin and eye irritant and can be harmful if absorbed through the skin or

inhaled.[1][2][3][4] Prolonged or frequently repeated skin contact may lead to an allergic skin

reaction.[4][5] The United States Environmental Protection Agency (EPA) has classified

asulam, the parent compound of asulam-sodium, as a Group C carcinogen, indicating it is a

possible human carcinogen based on limited animal evidence.[6] Given these potential risks, a
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comprehensive PPE strategy is not merely a recommendation but a critical component of safe

laboratory practice.

A Multi-layered Defense: Selecting the Right PPE
The selection of PPE should be based on a thorough risk assessment of the specific

procedures being undertaken. The following provides a detailed overview of the recommended

PPE for handling Asulam-sodium, explaining the rationale behind each choice.

Skin Protection: Your Primary Barrier
Direct contact with Asulam-sodium is a primary route of exposure.[4] Therefore, robust skin

protection is essential.

Gloves: Chemical-resistant gloves are mandatory. Safety Data Sheets (SDS) for Asulam-
sodium consistently recommend materials such as nitrile, butyl rubber, neoprene, and/or a

barrier laminate.[1][4][5] The choice of glove material should be guided by the principles of

chemical resistance, which involves considering both degradation (the physical change in

the glove material) and permeation (the process of a chemical passing through the glove on

a molecular level).[3][7] While specific breakthrough time data for Asulam-sodium is not

readily available in published chemical resistance charts, the consistent recommendation of

nitrile and butyl rubber across multiple safety data sheets indicates their suitability for

handling this compound, particularly in aqueous solutions.
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Glove Material
General Recommendation
for Asulam-sodium

Rationale

Nitrile Excellent

Recommended in multiple

SDSs.[1][4][5] Generally

provides good resistance to a

wide range of chemicals,

including many pesticides.

Offers good puncture and

abrasion resistance.

Butyl Rubber Excellent

Recommended in multiple

SDSs.[1][4][5] Offers excellent

resistance to many organic

acids and bases.

Neoprene Good

Recommended in some SDSs.

[1][5] Provides good all-around

protection against a variety of

chemicals.

Barrier Laminate Excellent

Recommended in some SDSs.

[1][5] Offers the highest level of

protection against a broad

spectrum of chemicals.

Lab Coat/Coveralls: A long-sleeved lab coat is the minimum requirement to protect the arms

and torso. For tasks with a higher risk of splashes or significant contamination, chemical-

resistant coveralls should be worn.[1][4]

Footwear: Closed-toe shoes are a standard requirement in any laboratory setting. When

handling larger quantities of Asulam-sodium or in situations with a risk of spills, chemical-

resistant shoe covers or boots should be worn.[1][4]

Eye and Face Protection: Shielding Sensitive Tissues
Asulam-sodium is an eye irritant.[2][3] Therefore, protecting your eyes and face from splashes

and aerosols is crucial.
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Safety Glasses with Side Shields: For handling small quantities of Asulam-sodium where

the risk of splashing is minimal, safety glasses with side shields are the minimum

requirement.

Goggles: When there is a moderate to high risk of splashes, chemical splash goggles that

form a seal around the eyes are necessary.[1][8]

Face Shield: In addition to goggles, a face shield should be worn when handling large

volumes of Asulam-sodium or when there is a significant risk of splashes to the entire face.

Respiratory Protection: Guarding Against Inhalation
While Asulam-sodium is not highly volatile, inhalation of mists or aerosols can be harmful.[1]

Engineering Controls: The primary method for controlling respiratory hazards should always

be engineering controls, such as working in a well-ventilated area or using a fume hood.[9]

Respirator: In situations where ventilation is inadequate or when generating aerosols (e.g.,

during sonication or vigorous mixing), a NIOSH-approved respirator is required. The specific

type of respirator and cartridge should be selected based on the concentration of airborne

contaminants and in accordance with your institution's respiratory protection program.[1]

Procedural Guidance: From Donning to Disposal
The effectiveness of PPE is not solely dependent on its selection but also on its correct use.

The following step-by-step protocols provide guidance on the proper donning, doffing, and

disposal of PPE for handling Asulam-sodium.

Experimental Protocol: Donning and Doffing PPE
Donning Sequence:

Lab Coat/Coveralls: Put on your lab coat or coveralls, ensuring it is fully fastened.

Respiratory Protection (if required): Perform a fit check for your respirator.

Eye and Face Protection: Put on your goggles and, if necessary, a face shield.
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Gloves: Don your chemical-resistant gloves, ensuring the cuffs of the gloves go over the

sleeves of your lab coat.

Doffing Sequence (to minimize cross-contamination):

Gloves: Remove gloves by grasping the outside of one glove at the wrist with your other

gloved hand and peeling it off. Hold the removed glove in your gloved hand. Slide the fingers

of your ungloved hand under the remaining glove at the wrist and peel it off over the first

glove.

Face Shield/Goggles: Remove by handling the headband or earpieces.

Lab Coat/Coveralls: Unfasten and peel it away from your body, rolling it inside out as you

remove it.

Respirator (if worn): Remove without touching the front of the respirator.

Wash Hands: Immediately and thoroughly wash your hands with soap and water.

Operational Plan: Emergency Procedures for Exposure
In the event of an accidental exposure to Asulam-sodium, immediate action is critical.

Skin Contact: Immediately remove all contaminated clothing.[1][10] Rinse the affected skin

area with plenty of soap and water for at least 15-20 minutes.[6] Seek medical attention if

irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][10] Remove contact lenses if

present and easy to do.[1] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[1][10] If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[11] Seek immediate

medical attention.
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Disposal Plan: Managing Contaminated PPE
Proper disposal of contaminated PPE is essential to prevent further exposure and

environmental contamination.

Disposable PPE: All single-use PPE, such as gloves and disposable coveralls, should be

placed in a designated hazardous waste container immediately after removal.

Reusable PPE: Reusable items like goggles and face shields should be decontaminated

according to your institution's established procedures. If decontamination is not feasible, they

should be disposed of as hazardous waste.

Contaminated Clothing: Contaminated lab coats should be laundered separately from other

clothing, using hot water and detergent.[12] If heavily contaminated, they should be disposed

of as hazardous waste.

Visualizing Safety Workflows
To further clarify the procedural steps for ensuring safety when handling Asulam-sodium, the

following diagrams illustrate the key decision-making and action pathways.

Risk Assessment

PPE Selection

Assess Task-Specific Risks:
- Quantity of Asulam-sodium

- Potential for splashes
- Generation of aerosols

Skin Protection:
- Chemical-resistant gloves (Nitrile/Butyl)

- Lab coat or coveralls
- Closed-toe shoes (+ shoe covers if needed)

Dermal Contact Risk

Eye/Face Protection:
- Safety glasses with side shields (minimum)

- Goggles for splash risk
- Face shield for high splash risk

Splash/Aerosol Risk

Respiratory Protection:
- Work in a well-ventilated area/fume hood
- NIOSH-approved respirator for aerosols/

inadequate ventilation

Inhalation Risk

Click to download full resolution via product page
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Caption: PPE Selection Workflow for Asulam-sodium.
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Caption: Emergency Response Workflow for Asulam-sodium Exposure.

By adhering to these guidelines, researchers can confidently and safely handle Asulam-
sodium, ensuring both personal well-being and the integrity of their vital work.

References
Loveland Products, Inc. (2017). SAFETY DATA SHEET ASULAM.
ChemicalBook. (2023). Asulam sodium salt - Safety Data Sheet.
Ansell. (n.d.). Chemical Resistance Glove Chart. Retrieved from Environment, Health and
Safety - University of Wisconsin-Madison
University of Hertfordshire. (n.d.). Asulam sodium (Ref: AE F102789). Agriculture &
Environment Research Unit (AERU).
University of Hertfordshire. (n.d.). Asulam (Ref: M&B 9057). Agriculture & Environment
Research Unit (AERU).
Loveland Products, Inc. (2012). MATERIAL SAFETY DATA SHEET ASULAM HERBICIDE.
WINFIELD SOLUTIONS, LLC. (2016). ASULAM SAFETY DATA SHEET.
Tacoma Ag, LLC. (n.d.). SAFETY DATA SHEET.
U.S. Environmental Protection Agency. (1995). Asulam.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1252203/docs?utm_src=pdf-body#navigating-the-safe-handling-of-asulam-sodium-a-guide-to-personal-protective-equipment
https://www.benchchem.com/product/b1252203/docs?utm_src=pdf-body-img#navigating-the-safe-handling-of-asulam-sodium-a-guide-to-personal-protective-equipment
https://www.benchchem.com/product/b1252203/docs?utm_src=pdf-body#navigating-the-safe-handling-of-asulam-sodium-a-guide-to-personal-protective-equipment
https://www.benchchem.com/product/b1252203/docs?utm_src=pdf-body#navigating-the-safe-handling-of-asulam-sodium-a-guide-to-personal-protective-equipment
https://www.benchchem.com/product/b1252203/docs?utm_src=pdf-body#navigating-the-safe-handling-of-asulam-sodium-a-guide-to-personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


United Phosphorus, Inc. (2002). ASULAM 3.3 Herbicide.
Loveland Products, Inc. (n.d.). SAFETY DATA SHEET ASULAM.
All Safety Products. (n.d.). Glove Selection Chart - Chemical Breakthrough Times.
ChemicalBook. (2023). Asulam sodium salt - Safety Data Sheet.
Loveland Products, Inc. (2012). MATERIAL SAFETY DATA SHEET ASULAM HERBICIDE.
EHSO. (2025). Spill Control/Emergency Response - EHSO Manual 2025-2026.
Kimberly-Clark. (n.d.). Nitrile Gloves Chemical Resistance Guide.
Auburn University. (n.d.). Emergency and Spill Response Procedures.
Loveland Products, Inc. (2017). SAFETY DATA SHEET ASULAM.
U.S. Environmental Protection Agency. (2002). Pesticide Product Label, ASULAM 400.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ehs.sfsu.edu [ehs.sfsu.edu]

2. glovesbyweb.com [glovesbyweb.com]

3. ehs.sfsu.edu [ehs.sfsu.edu]

4. showagroup.com [showagroup.com]

5. uwyo.edu [uwyo.edu]

6. assets.greenbook.net [assets.greenbook.net]

7. cdn.mscdirect.com [cdn.mscdirect.com]

8. safety.fsu.edu [safety.fsu.edu]

9. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

10. assets.greenbook.net [assets.greenbook.net]

11. chemicalbook.com [chemicalbook.com]

12. www3.epa.gov [www3.epa.gov]

To cite this document: BenchChem. [Navigating the Safe Handling of Asulam-sodium: A
Guide to Personal Protective Equipment]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1252203?utm_src=pdf-custom-synthesis#bc-rfq
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20VWR.pdf
https://www.showagroup.com/wp-content/uploads/2021/04/NDEX-Chem-Permeation-Guide-WEB.pdf
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://assets.greenbook.net/18-52-25-17-11-2017-Asulam_36.2_SL_MSDS.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Asulam_MSDS6.pdf
https://assets.greenbook.net/12-49-22-01-05-2018-mp6LN006.pdf
https://www.chemicalbook.com/msds/asulam-sodium-salt.pdf
https://www3.epa.gov/pesticides/chem_search/ppls/062719-00457-20020410.pdf
https://www.benchchem.com/product/b1252203/docs#navigating-the-safe-handling-of-asulam-sodium-a-guide-to-personal-protective-equipment
https://www.benchchem.com/product/b1252203/docs#navigating-the-safe-handling-of-asulam-sodium-a-guide-to-personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1252203/docs#navigating-the-safe-handling-of-
asulam-sodium-a-guide-to-personal-protective-equipment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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